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Compound of Interest

Compound Name: 4,6-Dichloronicotinic acid

Cat. No.: B189603 Get Quote

This guide provides immediate safety, handling, and disposal protocols for laboratory personnel

working with 4,6-Dichloronicotinic acid. Adherence to these procedures is critical to ensure a

safe research environment.

Chemical Profile and Hazards

4,6-Dichloronicotinic acid is a chemical compound utilized in pharmaceutical and

agrochemical research.[1] It is recognized as a skin and eye irritant.[2][3][4]

Property Value Source

CAS Number 73027-79-9 [2][3]

Molecular Formula C6H3Cl2NO2 [2][5][6]

Molecular Weight 192.00 g/mol [5][6]

Appearance White to off-white solid [1]

Melting Point 152-159 °C (decomposes) [1][7]

Purity ≥97% [6]
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Hazard Description Precautionary Statement

Skin Irritation Causes skin irritation.

P264: Wash skin thoroughly

after handling.[2] P280: Wear

protective gloves/protective

clothing.[2] P302+P352: IF ON

SKIN: Wash with plenty of

water.[2] P332+P317: If skin

irritation occurs: Get medical

help.[2] P362+P364: Take off

contaminated clothing and

wash it before reuse.[2]

Eye Irritation Causes serious eye irritation.

P280: Wear eye

protection/face protection.[2]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][3]

Respiratory Irritation
May cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2] P271: Use only outdoors

or in a well-ventilated area.[2]

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[2][3] P319: Get

medical help if you feel unwell.

[2]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
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A systematic approach to handling 4,6-Dichloronicotinic acid is essential to minimize

exposure and ensure safety. The following workflow outlines the necessary steps from

preparation to post-handling procedures.
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Caption: Workflow for handling 4,6-Dichloronicotinic acid.
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Personal Protective Equipment (PPE) Requirements

Protection Type Specific PPE
Reasoning and Best

Practices

Eye and Face Protection
Chemical safety goggles and a

face shield.[8][9]

Standard safety glasses are

insufficient.[10] Goggles

provide a seal against

splashes, while a face shield

offers an additional layer of

protection for the entire face.

Skin Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or PVC).[8]

Lab coat or chemical-resistant

apron.[8][10]

Nitrile gloves are generally

adequate for incidental

contact.[10] For prolonged

handling, consult the glove

manufacturer's resistance

data. A lab coat or apron

protects against splashes and

spills.[8]

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.[2][11]

To avoid inhalation of dust or

vapors, which can cause

respiratory irritation.[2] If a

fume hood is not available, a

NIOSH-approved respirator

may be necessary.

Foot Protection Closed-toe shoes.

Protects feet from spills. Open-

toed shoes are not permitted in

the laboratory.[10]

Experimental Protocols: Emergency Procedures
In the event of an exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Remove contact

lenses if present and easy to do.[2][3] Seek

immediate medical attention.

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[3] Remove

contaminated clothing and wash it before reuse.

[2] If skin irritation persists, seek medical

attention.[3]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[2][3] If the

person is not breathing, give artificial respiration.

Seek medical attention if symptoms occur.[3]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterward.[3]

Seek medical attention if symptoms occur.[3]

An eyewash station and emergency shower must be readily accessible in any area where

corrosive chemicals are handled.[11]

Disposal Plan
Proper disposal of 4,6-Dichloronicotinic acid and its containers is imperative to prevent

environmental contamination. As a chlorinated organic compound, it requires special disposal

procedures.

Disposal Workflow
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Caption: Disposal workflow for 4,6-Dichloronicotinic acid waste.

Disposal Guidelines

Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weigh paper,

paper towels), in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions of 4,6-Dichloronicotinic acid in a designated, sealed, and

clearly labeled hazardous waste container for chlorinated organic solvents. Do not mix with

other solvent waste streams unless permitted by your institution's Environmental Health and

Safety (EHS) department.
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Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected and disposed of as hazardous liquid waste.

Disposal Method: All waste containing 4,6-Dichloronicotinic acid must be disposed of

through an approved hazardous waste disposal facility, typically via incineration at high

temperatures.[12][13] Landfill disposal is not a suitable option for chlorinated organic

residues.[12] Contact your institution's EHS department for specific procedures and to

arrange for waste pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 4,6-
Dichloronicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189603#personal-protective-equipment-for-handling-
4-6-dichloronicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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